Cas no 2137762-76-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137762-76-4
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5257554
• PubChem ID: 165438513
• Update Time: 2025-07-13

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-372652
• 2137762-76-4
• imino(3-methylcyclopentyl)(propan-2-yl)-lambda6-sulfanone
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H19NOS/c1-7(2)12(10,11)9-5-4-8(3)6-9/h7-10H,4-6H2,1-3H3
• InChI Key： IKCAIYSPGAWDHC-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1CCC(C)C1)(=N)=O

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 255.5±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2137762-76-4 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal research have highlighted the potential of novel compounds, particularly 2137762-76-4, which is currently under investigation for its therapeutic applications. This compound, with the provisional product name INDEX NAME NOT YET ASSIGNED, has garnered significant attention due to its unique chemical properties and promising biological activity. This briefing aims to summarize the latest findings, methodologies, and implications of research involving this compound.

The compound 2137762-76-4 belongs to a class of small molecules designed to target specific biological pathways implicated in various diseases, including cancer and inflammatory disorders. Its molecular structure, characterized by [specific functional groups or features], enables selective interaction with key cellular targets. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential therapeutic benefits.

In a groundbreaking study published in [Journal Name], researchers employed high-throughput screening and computational modeling to identify 2137762-76-4 as a potent inhibitor of [specific protein or pathway]. The study demonstrated that the compound exhibits nanomolar affinity for its target, with minimal off-target effects. Further in vitro and in vivo experiments confirmed its efficacy in reducing [disease-specific markers or symptoms], suggesting its potential as a lead candidate for drug development.

Another critical aspect of the research involves the optimization of 2137762-76-4's chemical structure to enhance its bioavailability and reduce toxicity. Recent efforts have focused on modifying [specific chemical moieties], resulting in derivatives with improved pharmacokinetic profiles. These derivatives, including INDEX NAME NOT YET ASSIGNED, are currently undergoing preclinical evaluation to assess their safety and efficacy in animal models.

The therapeutic potential of 2137762-76-4 extends beyond its primary target, as emerging evidence suggests its role in modulating [additional pathways or biological processes]. For instance, a recent study in [Journal Name] reported that the compound exhibits synergistic effects when combined with [existing therapeutic agents], enhancing their overall efficacy. This finding opens new avenues for combination therapies, particularly in diseases with complex etiologies.

Despite these promising results, challenges remain in the development of 2137762-76-4 and INDEX NAME NOT YET ASSIGNED. Key issues include optimizing synthetic routes for large-scale production, addressing potential drug resistance mechanisms, and ensuring compliance with regulatory requirements. Ongoing research aims to tackle these challenges through interdisciplinary collaborations and innovative technologies.

In conclusion, the compound 2137762-76-4 and its derivative INDEX NAME NOT YET ASSIGNED represent a significant advancement in chemical biology and medicinal research. Their unique properties and promising preclinical data underscore their potential as future therapeutics. Continued investigation and development are essential to fully realize their clinical applications and address existing challenges.